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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432809

Essential Safety and Handling Guide for 1-
Tetradecanol

This guide provides immediate, essential safety protocols and logistical information for handling
1-Tetradecanol (also known as Myristyl Alcohol) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Safety and Properties

1-Tetradecanol is a straight-chain saturated fatty alcohol. It is a white, waxy solid at room
temperature and is considered hazardous due to its potential to cause serious eye irritation.[1]
[2] It is also very toxic to aquatic life with long-lasting effects.[2][3][4]

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value

Synonyms Myristyl alcohol, Tetradecyl alcohol[1][3]
CAS Number 112-72-1[3]

Molecular Formula C14H300[5]

Molar Mass 214.39 g/mol [5]

Appearance White waxy solid[5]

Melting Point 37-40°C (98.6-104°F)[3]

Boiling Point 289°C (552.2°F)[3]

Flash Point 141°C (285.8°F)[3]

Insoluble in water; Soluble in diethyl ether;

Solubilit
Y Slightly soluble in ethanol[3][5]

Table 2: Toxicological Data for 1-Tetradecanol

Exposure Route Species Value

Oral LD50 Rat > 5000 mg/kg[5]
Dermal LD50 Rabbit 8000 mg/kgl6]
Inhalation LC50 Rat > 1.5 mg/L air[6]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Adherence to proper handling procedures and consistent use of appropriate PPE are critical to
minimizing exposure risks.

Engineering Controls

o Ventilation: Use only with adequate ventilation.[3] A local exhaust ventilation system is
recommended where solids are handled as powders to prevent dust accumulation.[7]
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o Safety Stations: Ensure safety showers and eye wash stations are easily accessible and
close to the workstation.[8]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is based on the potential hazards present in the workplace.[3]
e Eye and Face Protection:

o Procedure: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH-
approved (US) safety goggles.[6][9]

o Rationale: 1-Tetradecanol is classified as causing serious eye irritation.[1][2] Direct
contact can cause discomfort, tearing, and redness.[7]

» Skin and Body Protection:

o Procedure:

Wear a laboratory coat and closed-toed footwear at a minimum.[3]

For extensive handling, wear impervious clothing or a P.V.C. apron.[7][8]

Select chemical-protective gloves (e.g., PVC, nitrile rubber) tested to a relevant
standard such as EN 374 (Europe) or F739 (US).[7]

Inspect gloves for integrity before each use and replace if contaminated or damaged.[7]

o Rationale: While not classified as a skin irritant, prolonged or repeated contact may cause
redness, swelling, and dermatitis.[7] The material can cause health damage if it enters the
bloodstream through cuts or abrasions.[7]

» Respiratory Protection:

o Procedure: A respirator is generally not required with adequate engineering controls.[3] If
dust is generated and ventilation is insufficient, use a NIOSH/MSHA or European Standard
EN 149 approved particulate respirator (Filter type P2).[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC44815.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://www.echemi.com/sds/1-tetradecanol-pid_Seven1575.html
https://www.chemicalbook.com/msds/1-tetradecanol.pdf
https://www.benchchem.com/product/b3432809?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC180735000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0084_EU_6N.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://dcchemicals.com/msds/MSDS_DC44815.html
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://pim-resources.coleparmer.com/sds/96121.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Rationale: Inhalation of dusts for prolonged periods may cause respiratory discomfort.[7]
Vapors, which can form on intense heating, may cause drowsiness and dizziness.[7]

Personal Hygiene

o Wash hands and any exposed skin thoroughly after handling the chemical and before
breaks.[3][9]

e Do not eat, drink, or smoke in laboratory areas.[8]
e Remove any contaminated clothing immediately and wash it before reuse.[3]
Emergency and Disposal Plan

First Aid Measures

Immediate action is required in case of exposure.

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open.[3] Remove contact lenses if present and easy to do.[3] If eye irritation persists,
seek medical attention.[2][3]

o Skin Contact: Immediately flush the skin with running water for at least 15 minutes while
removing all contaminated clothing and shoes.[3] Seek medical aid if irritation develops.[3]

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen. If the person
is not breathing, give artificial respiration.[3] Seek medical attention.

e Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Spill Response Protocol

e Minor Spills:
o Remove all sources of ignition.[7]

o Ensure personal protective equipment is worn.[7]
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o Use dry clean-up procedures to avoid generating dust.[7]

o Vacuum, sweep up, or absorb the material with an inert substance and place it into a
suitable, labeled container for disposal.[3][7]

e Major Spills:
o Evacuate personnel from the area and alert emergency responders.[7]
o Avoid all personal contact, including inhalation of dust.[7]

o Contain the spillage to prevent it from entering drains or waterways, as it is very toxic to
aquatic life.[1][7]

Waste Disposal Plan

» Procedure: All waste must be handled in accordance with local, state, and federal
regulations.[7] Dispose of the substance and its container at an approved waste disposal
plant.[2][3] Do not mix with other waste.

o Container Handling: Handle uncleaned containers as you would the product itself. Do not
cut, drill, grind, or weld empty containers as residual dust may pose an explosion hazard.[7]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for responding to a 1-Tetradecanol spill,
outlining key decision points and actions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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